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Compound of Interest

Compound Name: Ethyl Chrysanthemate-D6

Cat. No.: B15556774

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for the operational use and disposal of Ethyl
Chrysanthemate-D6. The following procedural guidance is based on the safety profile of the
non-deuterated form, Ethyl Chrysanthemate, and general best practices for handling
deuterated compounds. No specific Safety Data Sheet (SDS) for Ethyl Chrysanthemate-D6
could be located; therefore, it is imperative to treat this compound with the caution required for
a potentially hazardous substance.

Chemical and Physical Properties

Ethyl Chrysanthemate is a combustible liquid with a flashpoint of 84 °C / 183.2 °F.[1][2] It is a
colorless or light yellow liquid with low solubility in water but is soluble in alcohol.[3] While
specific properties for the D6 variant are not readily available, they are expected to be very
similar to the non-deuterated form.
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Property Value Source
Chemical Formula C12H14D602 [4]
Molecular Weight 202.32 g/mol [4]
Appearance Light yellow liquid [1]

Odor Odorless [1]
Boiling Point 112°C/233.6 °F@ 10 mmHg  [1]
Flash Point 84 °C/183.2 °F [1112]
Solubility Low in water; soluble in 3]

alcohol

Personal Protective Equipment (PPE)

The following PPE is mandatory to ensure personal safety when handling Ethyl
Chrysanthemate-D6. This guidance is based on the hazards identified for the non-deuterated
compound, which include it being a combustible liquid and a potential skin and eye irritant.[1][2]

[5]
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Wear appropriate protective
gloves to prevent skin
exposure.[1][2] Always inspect
gloves for signs of degradation
or puncture before use and
change them immediately if

contaminated.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must meet OSHA's eye and
face protection regulations in
29 CFR 1910.133 or European
Standard EN166.[1][2]

Skin and Body Protection

Lab coat

A flame-resistant lab coat is
recommended. Wear
appropriate protective clothing

to prevent skin exposure.[1][2]

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation

If vapors or mists are
generated, use a NIOSH-

approved respirator.

Operational Plan: From Receipt to Disposal

This section provides a step-by-step guide for the safe handling and disposal of Ethyl

Chrysanthemate-D6.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

e Labeling: Ensure the container is clearly labeled as "Ethyl Chrysanthemate-D6" with

appropriate hazard warnings.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2] Store
away from heat, sparks, open flames, and incompatible materials such as strong oxidizing
agents, strong bases, and strong reducing agents.[1][2]
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Handling and Use

o Ventilation: Handle the compound in a well-ventilated area, preferably within a certified
chemical fume hood, to avoid breathing vapors or mists.[1]

e Preventing Ignition: Keep away from open flames, hot surfaces, and sources of ignition.[1][2]
No smoking.

e Avoiding Contact: Avoid contact with skin, eyes, and clothing.[1][2] Do not ingest.[1]

» Hygiene: Wash hands thoroughly after handling.[1] Remove and wash contaminated clothing
and gloves before re-use.[1][2]

Spill Management

e Small Spills: For minor spills, remove all sources of ignition.[1][2] Soak up the spill with an
inert absorbent material (e.g., sand, silica gel, acid binder, universal binder, sawdust) and
place it in a suitable, closed container for disposal.[1][2]

o Large Spills: For larger spills, evacuate the area and follow your institution's emergency spill
response procedures.

Disposal Plan

o Waste Classification: Ethyl Chrysanthemate-D6 should be disposed of as hazardous
chemical waste. Do not dispose of it in the regular trash or down the drain.

o Waste Collection: Dispose of contents and container to an approved waste disposal plant.[1]
[2] All contaminated materials (e.g., absorbent materials, gloves, paper towels) should be
placed in a dedicated, sealed, and clearly labeled hazardous waste container.

» Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal company.

Experimental Protocol: General Weighing and
Dissolving
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o Preparation: Before handling, ensure you are wearing the appropriate Personal Protective
Equipment (PPE) as detailed in the table above.

» Weighing: To weigh the compound, use a tared, sealed container to minimize exposure.

e Dissolving: When dissolving, add the liquid to the solvent slowly and stir gently to avoid

splashing.

Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Ethyl

Chrysanthemate-D6.
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Workflow for Safe Handling of Ethyl Chrysanthemate-D6

Preparation

Identify Hazards

Select PPE

Ensure Integrity

Inspect PPE

Experiment Complete

ndling

Decontaminate Work Area

Dispose of Waste

Remove and Clean PPE

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15556774?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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